Cas no 401-76-3 (2-(3-fluorophenyl)propan-2-ol)

2-(3-fluorophenyl)propan-2-ol structure
2-(3-fluorophenyl)propan-2-ol structure
Product Name:2-(3-fluorophenyl)propan-2-ol
CAS No:401-76-3
MF:C9H11FO
MW:154.181446313858
MDL:MFCD11870100
CID:925424
PubChem ID:314548
Update Time:2025-04-19

2-(3-fluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(3-fluorophenyl)propan-2-ol
    • <3-Fluor-phenyl>-dimethylcarbinol
    • EN300-1261525
    • NSC-232435
    • SB83994
    • AKOS009996437
    • CS-0210013
    • 401-76-3
    • SCHEMBL22012213
    • AMY4656
    • NSC232435
    • DTXSID50310828
    • BS-28415
    • 2-(3-Fluorophenyl)-2-propanol
    • MDL： MFCD11870100
    • Inchi： 1S/C9H11FO/c1-9(2,11)7-4-3-5-8(10)6-7/h3-6,11H,1-2H3
    • InChI Key： HJYNFYSNULPWRA-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC(=C1)C(C)(C)O

Computed Properties

  • Exact Mass: 154.07900
  • Monoisotopic Mass: 154.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.09
  • Boiling Point: 211.6°C at 760 mmHg
  • Flash Point: 101°C
  • Refractive Index: 1.499
  • PSA: 20.23000
  • LogP: 2.05310

2-(3-fluorophenyl)propan-2-ol Customs Data

  • HS CODE：2906299090
  • Customs Data：

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-(3-fluorophenyl)propan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F621680-250mg
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 $64.00 2023-05-18
TRC
F621680-500mg
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 $87.00 2023-05-18
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 $ 110.00 2022-06-04
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Apollo Scientific
PC902057-1g
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 £100.00 2024-08-02
Apollo Scientific
PC902057-5g
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 £225.00 2024-08-02
Apollo Scientific
PC902057-25g
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abcr
AB430367-1 g
2-(3-Fluorophenyl)-2-propanol
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abcr
AB430367-5 g
2-(3-Fluorophenyl)-2-propanol
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 €1373.40 2023-06-16
TRC
F621680-1000mg
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2-(3-fluorophenyl)propan-2-ol Production Method

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